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Compound of Interest

Compound Name: N2,N2-Dimethylguanosine

Cat. No.: B016709

Essential Safety and Handling Guide for N2,N2-
Dimethylguanosine

This guide provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals handling N2,N2-Dimethylguanosine. It offers
procedural guidance on safe handling, appropriate personal protective equipment (PPE), and
disposal methods to ensure laboratory safety and compliance.

Hazard Identification and Classification

N2,N2-Dimethylguanosine is classified as a hazardous substance. The following table
summarizes its hazard classifications according to the Globally Harmonized System (GHS).[1]

[2]
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed
Skin Corrosion/Irritation 2 H315: Causes skin irritation
Serious Eye Damage/Eye oA H319: Causes serious eye
Irritation irritation

Specific Target Organ Toxicity, ]
) ) H335: May cause respiratory
Single Exposure (Respiratory 3 o
o irritation
Tract Irritation)

Personal Protective Equipment (PPE) Workflow

Proper selection and use of PPE are critical to minimize exposure risks. The following workflow
outlines the decision-making process for selecting appropriate PPE when handling N2,N2-

Dimethylguanosine.
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PPE Selection Workflow for N2,N2-Dimethylguanosine
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Hazard Assessment
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N2,N2-Dimethylguanosine

Identify Hazards:
- Skin Irritant
- Eye Irritant
- Respiratory Irritant
- Harmful if Swallowed

- /
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Work in a well-ventilated area
(e.g., fume hood)

Wear a lab coat
and closed-toe shoes

Wear chemical-resistant gloves
(e.g., nitrile)
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with side shields or goggles
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Caption: PPE selection workflow for handling N2,N2-Dimethylguanosine.
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Experimental Protocols: Safe Handling and Disposal

Handling Procedures:

Ventilation: Always handle N2,N2-Dimethylguanosine in a well-ventilated area, such as a
chemical fume hood, to minimize inhalation of dust or aerosols.[1][2]

Avoid Contact: Prevent direct contact with skin, eyes, and clothing.[1][2] Avoid creating dust.

[2]

Personal Hygiene: Wash hands thoroughly after handling the substance.[1] Do not eat, drink,
or smoke in the work area.[1]

Personal Protective Equipment (PPE):

o Eye and Face Protection: Wear appropriate protective eyeglasses or chemical safety
goggles.[2] A face shield may be necessary for tasks with a high splash risk.[3][4]

o Skin Protection: Wear a lab coat and chemical-resistant gloves (e.g., nitrile gloves).[1][2][3]
Ensure gloves are compatible with the substance and any solvents being used.

o Respiratory Protection: If working outside a fume hood or if dust/aerosol formation is likely,
use a NIOSH/MSHA or European Standard EN 149 approved respirator.[5][3]

First Aid Measures:

Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen or artificial
respiration. Seek immediate medical attention.[1][2]

Skin Contact: Immediately remove contaminated clothing. Wash the affected area with plenty
of soap and water.[1][2] Consult a physician if irritation persists.[2]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing and seek immediate medical attention.[1][2]

Ingestion: Do NOT induce vomiting. Rinse mouth with water and call a physician or poison
control center immediately.[1][2]
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Spill and Accidental Release Measures:
o Evacuate: Evacuate personnel from the immediate area.[5]
o Ventilate: Ensure adequate ventilation.

o Containment: Prevent further leakage or spillage if it is safe to do so. Keep the product away
from drains and water courses.[1]

o Cleanup:

[e]

Wear full personal protective equipment.[1]

o

For solid spills, carefully sweep or scoop up the material, avoiding dust generation.

[¢]

For solutions, absorb with an inert, non-combustible material (e.g., diatomite, universal
binders).[1]

[¢]

Collect the spilled material in a suitable, labeled container for disposal.[5]

[¢]

Decontaminate the spill area and equipment by scrubbing with a suitable solvent like
alcohol.[1]

Storage and Disposal Plan:

o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[2] Keep
locked up.[1] For solutions, storage at -80°C for 6 months or -20°C for 1 month (protected
from light) is recommended.[6]

» Disposal: Dispose of the substance and its container in accordance with all applicable local,
state, and federal regulations.[1] Do not allow the chemical to enter drains.[2] Contact a
licensed professional waste disposal service to dispose of this material.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
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